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Compound of Interest

Compound Name: Perfluorovaleryl fluoride

CAS No.: 375-62-2

Cat. No.: B1362540

Get Quote

An In-Depth Technical Guide to the Material Safety Profile of Perfluorovaleryl Fluoride

Executive Summary & Core Hazard Profile
Perfluorovaleryl fluoride (C₅F₁₀O) is a fluorinated acyl fluoride whose primary and most

severe hazard stems from its high reactivity with water and other protic nucleophiles. Upon

contact with moisture, including humidity in the air or biological tissues, it is expected to readily

hydrolyze to produce Perfluorovaleric Acid (PFPeA) and the exceptionally corrosive and toxic

Hydrogen Fluoride (HF). Consequently, the material safety data sheet (MSDS) profile of

Perfluorovaleryl fluoride is dominated by the hazards of HF.

Exposure can cause severe, deep-tissue burns that may not be immediately painful, leading to

delayed treatment and significant injury. Systemic fluoride ion toxicity, a medical emergency

characterized by hypocalcemia and metabolic disruption, can result from significant exposure

through any route. Therefore, all handling procedures must be designed with the primary goal

of preventing contact and mitigating the formation of Hydrogen Fluoride. This guide provides a

framework for researchers and drug development professionals to understand the causality

behind its hazards and implement self-validating safety protocols.
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Compound Identification and Physicochemical
Properties
A clear understanding of the compound's basic properties is foundational to safe handling.

Chemical Name: Perfluorovaleryl fluoride

Synonyms: Nonanoyl fluoride, nonafluoro-

Molecular Formula: C₅F₁₀O

Molecular Weight: 266.04 g/mol

Chemical Structure: F₃C-(CF₂)₃-C(=O)F

While comprehensive experimental data for this specific compound is not widely published, its

properties can be extrapolated from similar short-chain perfluoroacyl fluorides.

Property Value (Estimated) Rationale / Source Context

Physical State Colorless liquid or gas
Short-chain acyl fluorides have

low boiling points.[1][2]

Odor Sharp, pungent
Characteristic of acid halides

and Hydrogen Fluoride.[1][2]

Boiling Point ~25-35 °C
Extrapolated from related

compounds.

Solubility Reacts with water.
Hydrolysis is a defining

characteristic.[2]

Vapor Density >1 (Heavier than air)
High molecular weight

suggests vapors will sink.[1]

The Dominant Hazard: Hydrolysis to Hydrogen
Fluoride (HF)
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The central tenet of Perfluorovaleryl fluoride safety is understanding its reactivity with water.

The carbonyl carbon in an acyl fluoride is highly electrophilic, making it extremely susceptible to

nucleophilic attack by water. This reaction is rapid and exothermic, liberating Hydrogen

Fluoride.

Perfluorovaleryl Fluoride (C₄F₉COF) Perfluorovaleric Acid (C₄F₉COOH) Reaction

Water (H₂O) Hydrogen Fluoride (HF) Forms

Danger

Corrosion Harmful

Click to download full resolution via product page

Caption: GHS hazard pictograms and signal word for Perfluorovaleryl fluoride.

Toxicology and Routes of Exposure
The toxicological effects are twofold: immediate corrosive damage from the acyl fluoride and

HF, and delayed systemic toxicity from the fluoride ion.

Inhalation: Vapors are highly corrosive to the respiratory tract. Inhaling vapors can cause

severe irritation, coughing, shortness of breath, and potentially fatal pulmonary edema (fluid

buildup in the lungs). [3][4]* Skin Contact: This is a particularly insidious route of exposure.

The compound and the resulting HF rapidly penetrate the skin, causing deep tissue
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destruction. [5]Initial contact may not produce immediate pain, especially with dilute

solutions, giving a false sense of security while the fluoride ion penetrates deeper tissues.

The fluoride ion then binds to calcium and magnesium, disrupting cellular metabolism and

causing severe pain and bone decalcification. [6][7]* Eye Contact: Contact will cause severe

burns, corneal opacification, and potentially permanent blindness. Immediate and copious

irrigation is critical. [8]* Ingestion: Swallowing the substance is highly toxic and causes

severe burns to the mouth, throat, and stomach. [9] Systemic fluoride toxicity is a life-

threatening condition resulting from the absorption of fluoride ions into the bloodstream. It

disrupts enzyme function and depletes serum calcium (hypocalcemia), which can lead to

cardiac arrhythmia, seizures, and death. [6][10]

Exposure Control & Personal Protective Equipment
(PPE)
Given the severe hazards, engineering controls are paramount, followed by stringent PPE

protocols. All work must be conducted in a designated area within a certified chemical fume

hood. [11][12]

Mandatory PPE Protocol
The selection of PPE must account for the extreme penetrating power of Hydrogen Fluoride.

Standard laboratory gloves are insufficient.
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Body Part Primary Protection
Secondary/Support
ing Protection

Rationale

Hands

Heavy-duty, long-

cuffed Neoprene or

Viton gloves.

A pair of nitrile exam

gloves worn

underneath.

HF penetrates latex

and standard nitrile

gloves quickly. A

double-glove system

with a highly resistant

outer layer is required.

[5][13]

Body

Neoprene or rubber

apron worn over a lab

coat.

Long pants and fully

enclosed shoes.

Protects against

splashes and ensures

no skin is exposed.

[12]

Eyes/Face

Chemical splash

goggles and a full-

face shield.

N/A

Goggles protect from

vapor and splashes;

the face shield

provides an essential

second layer of

protection for the

entire face. [3][12]

Safe Handling and Storage Protocols
Adherence to strict protocols is non-negotiable.

Handling Protocol
Designated Area: All work with Perfluorovaleryl fluoride must occur in a designated area

within a chemical fume hood, with signage clearly indicating the hazard. [11]2. Emergency

Kit: An HF-specific emergency kit must be immediately accessible before work begins. This

kit must contain multiple tubes of 2.5% calcium gluconate gel. [5][13]Verify the expiration

date on the gel.

Buddy System: Never work with this chemical alone or after hours. [11]4. Quantities: Use the

smallest quantity of material necessary for the experiment.
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Dispensing: When dispensing, do so slowly and carefully to avoid splashes. Ensure

secondary containment is used to catch any potential drips or spills.

Storage Protocol
Container Material: Store in tightly sealed containers made of polyethylene, polypropylene,

or Teflon. NEVER use glass containers. HF reacts with silica in glass to form silicon

tetrafluoride, a toxic gas that can also cause pressure buildup and container failure. [9][14]2.

Location: Store in a cool, dry, well-ventilated area, separate from incompatible materials such

as bases, metals, oxides, and organic compounds. [14]3. Secondary Containment: The

primary storage container must always be kept inside a labeled, chemically compatible

secondary container (e.g., a polyethylene tray). [9]

Emergency Procedures: A Self-Validating System
In the event of an exposure or spill, immediate and correct action is critical to mitigating severe

injury. The following workflows are designed to be self-validating systems for emergency

response.

Accidental Release (Spill) Response
Small Spill (inside fume hood):

Use an HF-specific spill kit containing a neutralizer like sodium carbonate (soda ash) or

calcium carbonate, and appropriate absorbent pads.

DO NOT use sand, kitty litter, or any silica-based absorbent, as this will generate toxic

silicon tetrafluoride gas. [9] * Absorb the neutralized material, collect it in a labeled, sealed

polyethylene container for hazardous waste disposal.

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area.

Alert colleagues and call emergency services (e.g., 911) and the institutional

Environmental Health & Safety (EHS) department.

Close the laboratory doors and post a warning sign.
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Do not re-enter until cleared by trained emergency responders. [9]

Personnel Exposure Response

SKIN EXPOSURE OCCURS

Move to Emergency Shower/Eyewash

 Immediately

action_node critical_action_node decision_node

Seek Immediate Professional
Medical Attention

Begin flushing affected area
with copious amounts of water.

While flushing, remove ALL
contaminated clothing and jewelry.

Flush for at least 5 continuous minutes.

Liberally apply 2.5% Calcium Gluconate gel
to the affected area. Massage continuously.

 After initial flush

Have a colleague call 911 and EHS.
Inform them it is a Hydrogen Fluoride exposure.

Continue to re-apply gel
every 10-15 minutes while

awaiting emergency responders.
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Click to download full resolution via product page

Caption: Emergency response workflow for skin exposure to Perfluorovaleryl fluoride / HF.

Skin Exposure: Follow the workflow diagram precisely. The immediate and thorough

application of water followed by calcium gluconate gel is critical. [15][16]The calcium ions in

the gel act as a binding agent for the fluoride ions, forming insoluble calcium fluoride and

preventing further tissue damage. * Eye Exposure: Immediately go to an eyewash station

and flush the eyes with copious amounts of tepid water for at least 15 minutes, holding the

eyelids open. [8][9]Do not apply calcium gluconate gel to the eyes. [9]Seek immediate

medical attention from an ophthalmologist.

Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration (if trained to do so safely). Call for immediate medical

assistance. [16]* Ingestion: Do NOT induce vomiting. Have the person drink large amounts

of water or milk to dilute the acid. If available, give several ounces of milk of magnesia or

chewable calcium carbonate tablets. Seek immediate medical attention. [9]

Fire-Fighting Measures
Flammability: Perfluorovaleryl fluoride is not flammable but may decompose in a fire to

release highly toxic and corrosive fumes, including Hydrogen Fluoride. [17]* Extinguishing

Media: Use extinguishing media appropriate for the surrounding fire (e.g., water spray, dry

chemical, carbon dioxide). * Firefighter Protection: Firefighters must wear full protective

clothing and self-contained breathing apparatus (SCBA) to prevent exposure to

decomposition products. [16]Use a water spray to keep fire-exposed containers cool and

prevent rupture. [1]

Stability and Reactivity
Reactivity: Highly reactive with water, strong bases, amines, and finely divided metals. [2]

[17]* Chemical Stability: Kinetically stable at room temperature in the absence of moisture

but will decompose at high temperatures. [2]* Incompatible Materials:

Water and moisture

Glass, ceramics (due to HF formation) [9] * Strong oxidizing agents
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Strong bases

Metals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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